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Compound of Interest

Compound Name: 2-(4-Methylphenyl)oxirane, (-)-

Cat. No.: B12749857 Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for the chiral

epoxide, (-)-2-(4-Methylphenyl)oxirane, also known as (S)-2-(p-Tolyl)oxirane or (-)-4-

Methylstyrene oxide. This document is intended for researchers, scientists, and professionals

in drug development and chemical synthesis who utilize spectroscopic techniques for structural

elucidation and quality control. Herein, we delve into the Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data, offering not just the spectral features but also

the underlying principles and experimental considerations that inform the interpretation.

Introduction to (-)-2-(4-Methylphenyl)oxirane
(-)-2-(4-Methylphenyl)oxirane is a valuable chiral building block in asymmetric synthesis. Its

stereochemistry and the reactivity of the epoxide ring make it a key intermediate in the

preparation of various pharmaceutical agents and other fine chemicals. Accurate and

comprehensive spectroscopic characterization is paramount to ensure its chemical identity,

purity, and enantiomeric integrity. This guide will systematically dissect the data obtained from

¹H NMR, ¹³C NMR, IR, and MS analyses.

The structure of (-)-2-(4-Methylphenyl)oxirane, with the IUPAC name (2S)-2-(4-

methylphenyl)oxirane, is presented below. The numbering convention used throughout this

guide for the assignment of NMR signals is also indicated.

Molecular Identity:

Molecular Formula: C₉H₁₀O[1][2]
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Molecular Weight: 134.17 g/mol [1][3]

CAS Number: 135413-94-4[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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